methyl 2-(2-(1-ethyl-3-methyl-5,7-dioxo-6-phenethyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H27N5O5/c1-4-31-23-22(17(2)28-31)30(16-21(32)27-20-13-9-8-12-19(20)25(34)36-3)26(35)29(24(23)33)15-14-18-10-6-5-7-11-18/h5-13H,4,14-16H2,1-3H3,(H,27,32)
• InChI Key: VRNFVFQTQXTXFW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CCC3=CC=CC=C3)CC(=O)NC4=CC=CC=C4C(=O)OC
• Molecular Formula: C26H27N5O5
• Molecular Weight: 489.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Heterocyclic System Synthesis

Synthetic Approaches and Heterocyclic Derivatives : The synthesis of heterocyclic compounds is a vital area of chemical research due to their significance in biological systems. For example, the use of similar compounds in the preparation of various heterocyclic systems, including pyrido[1,2-a]pyrimidin-4-ones and pyrazino[1,2-a]pyrimidin-4-ones, has been detailed. These compounds serve as key intermediates in synthesizing a wide array of heterocyclic derivatives with potential pharmaceutical applications (Toplak et al., 1999; Selič et al., 1997).

Potential Pharmaceutical Applications

Anticancer and Antimicrobial Activities : The exploration of heterocyclic compounds extends into their evaluation for therapeutic properties, such as anticancer and anti-5-lipoxygenase activities. Novel derivatives, including pyrazolo[3,4-d]pyrimidin-4(5H)-ones, have been synthesized and evaluated for their potential anticancer properties, highlighting the significance of such compounds in developing new therapeutic agents (Rahmouni et al., 2016). Additionally, compounds have been assessed for their antimicrobial activity, further underscoring the versatility of heterocyclic systems in pharmaceutical research (Abunada et al., 2008).

Mechanism of Action

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Safety and Hazards

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Future Directions

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